Cas no 1351632-95-5 (2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide)

2-(1-Methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide is a synthetic organic compound featuring a hybrid structure combining indole and pyrrolidinone moieties. This molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The indole core is known for its prevalence in pharmacologically active compounds, while the 5-oxopyrrolidinyl group may confer favorable binding properties. The acetamide linker enhances structural versatility, facilitating further derivatization. This compound’s well-defined heterocyclic framework makes it suitable for research applications in drug discovery, particularly in targeting neurological or inflammatory pathways. Its purity and stability under standard conditions ensure reliable performance in synthetic workflows.
2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide structure
1351632-95-5 structure
Product Name:2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide
CAS No:1351632-95-5
MF:C15H17N3O2
MW:271.314383268356
CID:6460722
PubChem ID:71789079
Update Time:2025-06-07

2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methyl-1H-indol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide
    • AKOS024538857
    • 1351632-95-5
    • 2-(1-methylindol-3-yl)-N-(5-oxopyrrolidin-3-yl)acetamide
    • F6210-0036
    • Inchi: 1S/C15H17N3O2/c1-18-9-10(12-4-2-3-5-13(12)18)6-15(20)17-11-7-14(19)16-8-11/h2-5,9,11H,6-8H2,1H3,(H,16,19)(H,17,20)
    • InChI Key: ZMVOMTASKFKUOH-UHFFFAOYSA-N
    • SMILES: O=C1CC(CN1)NC(CC1=CN(C)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 271.132076794g/mol
  • Monoisotopic Mass: 271.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6210-0036-2μmol
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